(+)-Cevimeline hydrochloride hemihydrate

• Molecular Formula: C20H38Cl2N2O3S2
• Molecular Weight: 489.6 g/mol
• InChI: InChI=1S/2C10H17NOS.2ClH.H2O/c2*1-8-12-10(7-13-8)6-11-4-2-9(10)3-5-11;;;/h2*8-9H,2-7H2,1H3;2*1H;1H2/t2*8?,10-;;;/m11.../s1
• InChIKey: ZSTLCHCDLIUXJE-MMPAUJBDSA-N

(+)-Cevimeline HCl Hemihydrate: Procurement Baseline

(+)-Cevimeline hydrochloride hemihydrate is a quinuclidine-derived, orally active muscarinic acetylcholine receptor agonist [1]. It is approved as a sialagogue for the symptomatic treatment of xerostomia (dry mouth) in patients with Sjögren's syndrome [2]. Its pharmacological profile is distinguished by a reported functional selectivity for M1 and M3 muscarinic receptor subtypes, which are predominantly expressed in salivary and lacrimal glands, while exhibiting significantly lower affinity for cardiac M2 receptors compared to older agents like pilocarpine . This baseline pharmacological profile must be verified against direct comparative evidence to inform evidence-based procurement decisions, as distinctions within the muscarinic agonist class are not interchangeable.

M1/M3-preferring muscarinic receptor agonist tool for salivary gland research

Orally bioavailable; supports in vivo xerostomia research models

Reported low M2 receptor activity may support cardiac safety endpoint monitoring in muscarinic pathway research

• [1] Heinrich JN, et al. Pharmacological comparison of muscarinic ligands: historical versus more recent muscarinic M1-preferring receptor agonists. Eur J Pharmacol. 2009 Mar 1;605(1-3):53-6. doi: 10.1016/j.ejphar.2008.12.044. View Source
• [2] Fife RS, Chase WF, Dore RK, et al. Cevimeline for the treatment of xerostomia in patients with Sjögren syndrome: a randomized trial. Arch Intern Med. 2002 Jun 10;162(11):1293-300. doi: 10.1001/archinte.162.11.1293. View Source

Non-Substitutability of Cevimeline HCl Hemihydrate

Muscarinic agonists like pilocarpine, cevimeline, and bethanechol are often considered a single therapeutic class for xerostomia, but they exhibit clinically significant differences in receptor subtype selectivity, adverse effect burden, and resultant patient tolerability [1]. Direct comparative data demonstrate that these molecular differences translate into quantifiable divergence in key procurement and clinical decision-making criteria, including treatment discontinuation rates and the incidence of intolerable side effects such as severe sweating [2]. Therefore, treating these agents as interchangeable without reviewing product-specific evidence introduces a risk of suboptimal therapeutic outcomes and procurement inefficiency.

Receptor Selectivity Profile Mismatch

Muscarinic agonists exhibit reported divergent M1/M3 subtype selectivity; pilocarpine may not replicate cevimeline's receptor engagement in target tissues.

Tolerability Endpoint Context May Differ

Reported discontinuation and sweating-related cessation endpoints differ between agents; direct transfer of tolerability findings across muscarinic agonists requires compound-specific validation.

Solid Form Interchangeability Risk

The hemihydrate HCl salt is essential for solid-state research; free base (liquid at ambient temperature) or alternative salt forms may alter physicochemical and stability properties.

• [1] Chainani-Wu N, Gorsky M, Mayer P, Bostrom A, Epstein JB, Silverman S Jr. Assessment of the use of sialogogues in the clinical management of patients with xerostomia. Spec Care Dentist. 2006 Sep-Oct;26(5):200-8. doi: 10.1111/j.1754-4505.2006.tb01438.x. View Source
• [2] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source

Cevimeline HCl Hemihydrate: Comparator Differentiation

Long-Term Tolerability Comparison with Pilocarpine

In a retrospective head-to-head study of 118 patients with primary Sjögren's syndrome, cevimeline demonstrated a significantly lower therapeutic failure rate—defined as clinician- or patient-driven treatment cessation due to lack of efficacy or side effects—compared directly to pilocarpine [1]. This establishes a clear, quantifiable tolerability advantage.

Therapeutic Discontinuation

Reported comparison

Cevimeline first-time users: 27% vs. Pilocarpine 47% (p=0.02, n=118)

Reported lower discontinuation endpoint in retrospective study

Retrospective review; endpoint may require prospective validation

Evidence Dimension	Therapeutic Failure Rate (Discontinuation)
Target Compound Data	First-time users: 27%; All users: 32%
Comparator Or Baseline	Pilocarpine: First-time users: 47%; All users: 61%
Quantified Difference	First-time users: 20 percentage points lower (p=0.02); All users: 29 percentage points lower (p<0.001)
Conditions	Retrospective review of 118 pSS patients in a university-based clinical setting

Why This Matters

Lower discontinuation rates directly impact therapeutic continuity and reduce the clinical and administrative burden of managing treatment failures, making cevimeline a more efficient long-term choice.

• [1] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source

Severe Sweating Incidence vs. Pilocarpine

The improved tolerability of cevimeline is supported by a significantly lower incidence of severe sweating as the primary cause for treatment cessation, a common and distressing side effect of muscarinic agonists [1]. This adverse effect profile is a primary driver of the lower overall discontinuation rate.

Severe Sweating Cessation

Reported comparison

Cevimeline 11% vs. Pilocarpine 25% (p=0.02)

Reported tolerability endpoint difference in retrospective cohort

Sweating endpoint may vary across study populations

Evidence Dimension	Incidence of Severe Sweating Leading to Therapy Cessation
Target Compound Data	11%
Comparator Or Baseline	Pilocarpine: 25%
Quantified Difference	14 percentage points lower (p=0.02)
Conditions	Retrospective review of 118 pSS patients, as above

Why This Matters

A 14% absolute reduction in severe sweating is a major determinant of patient quality of life and medication adherence, a factor that often outweighs marginal efficacy differences in real-world procurement decisions.

• [1] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source

Salivary Flow Efficacy vs. Placebo

The clinical efficacy of cevimeline is established in multiple randomized controlled trials. A meta-analysis of three RCTs (n=302) confirmed a significant reduction in xerostomia, while a pivotal phase III trial (n=197) demonstrated a significant, objective increase in salivary flow rate with the 30 mg three-times-daily dose [1][2].

Salivary Flow vs. Placebo

Reported comparison

Meta-analysis OR -5.79 (95% CI -10.55, -1.03); phase III: salivary flow increase p=0.007

Supports salivary gland endpoint response in placebo-controlled studies

RCT evidence; efficacy endpoints are placebo-referenced

Evidence Dimension	Change in Xerostomia / Salivary Flow Rate
Target Compound Data	Pooled Odds Ratio for xerostomia reduction: -5.79 (95% CI [-10.55, -1.03]). Statistically significant increase in salivary flow vs. placebo (p=0.007).
Comparator Or Baseline	Placebo
Quantified Difference	Significant improvement over placebo. Meta-analysis: OR -5.79 (p<0.05). Clinical trial: p=0.0004 for dry mouth, p=0.007 for salivary flow.
Conditions	Meta-analysis of 3 RCTs (n=302). Pivotal 12-week double-blind, randomized, placebo-controlled trial.

Why This Matters

This serves as the foundational evidence that cevimeline is an effective therapeutic agent, a prerequisite for any procurement consideration, with a well-characterized efficacy profile.

• [1] Karimi M, et al. Efficacy of Cevimeline on Xerostomia in Sjögren's Syndrome Patients: A Systematic Review and Meta-Analysis of Randomized Clinical Trials. Curr Ther Res Clin Exp. 2024 Dec 12;102:100770. doi: 10.1016/j.curtheres.2024.100770. View Source
• [2] Petrone D, et al. A double-blind, randomized, placebo-controlled study of cevimeline in Sjögren's syndrome patients with xerostomia and keratoconjunctivitis sicca. Arthritis Rheum. 2002 Mar;46(3):748-54. doi: 10.1002/art.510. View Source

M1/M3 Subtype Selectivity with Reduced M2 Activity

A key pharmacological differentiator is the receptor subtype selectivity. Cevimeline displays a functional preference for M1 and M3 receptors with a reported >8-fold selectivity for M1 over M3 and minimal M2 receptor affinity. In contrast, pilocarpine has been reported to have a 40-fold higher affinity for the cardiac M2 receptor compared to cevimeline [1]. This molecular difference is a plausible mechanistic explanation for the differing clinical side effect profiles.

Muscarinic Receptor Selectivity

Cross-study comparable

Cevimeline: >8-fold M1/M3 selectivity; M2 Ki=851 nM. Pilocarpine: 40-fold higher M2 affinity.

Receptor subtype profile may support M1/M3-focused pathway research

Reported affinity values from binding assays; functional selectivity may vary

Evidence Dimension	Muscarinic Receptor Subtype Affinity/Selectivity
Target Compound Data	Functional selectivity for M1 and M3. Reported >8-fold M1/M3 selectivity. M2 Ki = 851 nM (BindingDB).
Comparator Or Baseline	Pilocarpine: Non-selective agonist with significant M2 affinity, reported as 40-fold higher affinity for M2 receptor than cevimeline.
Quantified Difference	Cevimeline demonstrates reduced M2-associated cardiac activity; pilocarpine's M2 affinity is a primary source of its cardiac side effect risk.
Conditions	Comparative receptor binding and functional assays. Data aggregated from BindingDB, ChemicalBook, and literature reviews.

Why This Matters

Reduced cardiac M2 receptor activation provides a mechanistic basis for a potentially safer cardiovascular profile, a critical consideration when selecting an agent for a patient population that may have comorbidities.

• [1] ICS 2018 Abstract. Pre-junctional M1 receptor- A Therapeutic Target for Underactive Bladder. (Referencing >8 fold higher selectivity for M1 vs M3). View Source

Preclinical Duration of Salivary Secretion vs. Pilocarpine

Preclinical data provide evidence for a longer duration of sialagogic action. In anesthetized rats, cevimeline induced a slowly increasing and longer-lasting salivary secretion compared to pilocarpine, which produced a faster but shorter-lived effect [1]. This pharmacodynamic difference may have implications for dosing frequency and duration of symptom relief.

Salivation Duration (Rat Model)

Cross-study comparable

Cevimeline: longer-lasting secretion at 80 µmol/kg; pilocarpine: faster, transient at 4 µmol/kg.

Reported distinct temporal secretion profile in anesthetized rat model

Preclinical model; translational relevance requires validation

Evidence Dimension	Duration of Salivary Secretion
Target Compound Data	Slowly increasing, longer-lasting salivation at 80 µmol/kg.
Comparator Or Baseline	Pilocarpine at 4 µmol/kg: faster onset, shorter duration of salivation.
Quantified Difference	Qualitative difference in secretion pattern; cevimeline effect was lasting, pilocarpine effect was transient.
Conditions	Anesthetized rat model; whole saliva secretion measured after intra-peritoneal administration.

Why This Matters

A longer duration of action in preclinical models suggests a potential for sustained symptom relief, which could translate to improved patient compliance and reduced daily dosing requirements compared to an agent with a shorter half-life.

• [1] Ono K, Inagaki T, Iida T, Wakasugi-Sato N, Hosokawa R, Inenaga K. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats. Arch Oral Biol. 2012 Apr;57(4):421-8. doi: 10.1016/j.archoralbio.2011.09.013. View Source

Hemihydrate Salt Form and Solid Form Stability

The hydrochloride hemihydrate salt form of cevimeline is a critical physicochemical attribute, not merely a formulation detail. Cevimeline free base is a liquid at ambient conditions (m.p. 20–25°C), making it unsuitable for solid oral dosage forms [1]. The crystalline hemihydrate salt was specifically developed to overcome this limitation, providing a stable solid with a defined stoichiometry (1/2 H2O) essential for consistent manufacturing and quality control.

Solid Form Identity

Specification review

Cevimeline free base is liquid (m.p. 20–25°C); hemihydrate HCl salt is crystalline solid.

Hemihydrate salt is required for solid-state research formulation

Solid form impacts stability and processing reproducibility

Evidence Dimension	Physical State and Pharmaceutical Viability
Target Compound Data	Crystalline solid. Stable hydrochloride hemihydrate salt form (CAS 153504-70-2). Solubility in water: ≥ 40 mg/mL.
Comparator Or Baseline	Cevimeline free base: liquid at room temperature (m.p. 20-25°C). Other salt forms (e.g., hydrochloride hydrate) may have different stability and hygroscopicity profiles.
Quantified Difference	The hemihydrate form is a prerequisite for developing a solid oral dosage form; the free base is not pharmaceutically viable for oral solid formulation.
Conditions	Physicochemical characterization via single-crystal XRD and thermal analysis.

Why This Matters

For procurement of an API for solid dosage form development, the specific solid form is a mandatory specification. The hemihydrate salt guarantees consistent physical and chemical stability, which directly impacts shelf-life, formulation performance, and regulatory compliance.

• [1] Structural characterization of cevimeline and its trans-impurity by single crystal XRD. PubMed. 2016. (Referencing development of hydrochloride hemihydrate solid form). View Source

Cevimeline HCl Hemihydrate: Application Scenarios

Long-Term Management of Sjögren's Xerostomia

For chronic management of Sjögren's-related xerostomia, (+)-cevimeline hydrochloride hemihydrate is the evidence-supported choice. Its significantly lower long-term discontinuation rate (27-32% vs. 47-61% for pilocarpine [1]) directly translates to better treatment persistence. The reduced incidence of severe sweating (11% vs. 25% [1]) is a critical quality-of-life advantage for patients requiring lifelong therapy. This scenario leverages the direct comparative tolerability evidence.

API Sourcing for Generic Solid Dosage Forms

A generic drug developer must procure the hydrochloride hemihydrate salt, not the free base or an alternative salt. The free base is a liquid at room temperature and cannot be processed into a stable solid tablet [2]. The defined hemihydrate form (CAS 153504-70-2) provides the crystallinity and stability required for reproducible manufacturing processes, meeting ICH Q6A specifications for solid oral dosage forms. This scenario is driven by the essential solid-state chemistry evidence.

Head-to-Head Sialagogue Clinical Trial Design

When designing a clinical trial to compare sialagogues, (+)-cevimeline should serve as the active comparator or investigational agent based on its dual evidence of established efficacy [3] and differentiated tolerability profile [1]. The existing quantitative data on effect sizes and adverse event rates allow for robust power calculations and sample size justification, making it a reliable benchmark for evaluating novel xerostomia therapies.

Preclinical Muscarinic Signaling in Salivary Glands

For researchers investigating muscarinic receptor physiology in salivary glands, (+)-cevimeline hydrochloride hemihydrate provides a unique pharmacological tool. Its distinct kinetic profile—slower onset and longer duration of salivation compared to pilocarpine [4]—allows for the dissection of temporal signaling events. The defined M1/M3 functional selectivity [5] enables studies that require sustained, rather than acute, receptor activation in rodent models.

Application

Selection Property

Validation Focus

Sjögren's syndrome xerostomia research models

Reported discontinuation endpoint context

Tolerability endpoint reproducibility in chronic models

Solid-state formulation research

Hemihydrate salt form requirement

Physicochemical stability and crystallinity

Muscarinic agonist comparator trial design

Established comparator endpoint data

Effect size for sample size justification

Preclinical muscarinic receptor signaling studies

M1/M3 selectivity and temporal secretion profile

Sustained receptor activation in rodent salivary models

• [1] Noaiseh G, Baker JF, Vivino FB. Comparison of the discontinuation rates and side-effect profiles of pilocarpine and cevimeline for xerostomia in primary Sjögren's syndrome. Clin Exp Rheumatol. 2014 Jul-Aug;32(4):575-7. View Source
• [2] Structural characterization of cevimeline and its trans-impurity by single crystal XRD. PubMed. 2016. View Source
• [3] Karimi M, et al. Efficacy of Cevimeline on Xerostomia in Sjögren's Syndrome Patients: A Systematic Review and Meta-Analysis of Randomized Clinical Trials. Curr Ther Res Clin Exp. 2024;102:100770. View Source
• [4] Ono K, Inagaki T, Iida T, et al. Distinct effects of cevimeline and pilocarpine on salivary mechanisms, cardiovascular response and thirst sensation in rats. Arch Oral Biol. 2012 Apr;57(4):421-8. View Source
• [5] Heinrich JN, et al. Pharmacological comparison of muscarinic ligands. Eur J Pharmacol. 2009;605(1-3):53-6. View Source